Cas no 2229563-22-6 (tert-butyl N-5-methoxy-2-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate)

• Product Name: tert-butyl N-5-methoxy-2-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate
• CAS No: 2229563-22-6
• MF: C₁₄H₁₈F₃NO₄
• MW: 321.292234897614
• CID: 6437806
• PubChem ID: 165695317
• Update Time: 2025-11-07

tert-butyl N-5-methoxy-2-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-methoxy-2-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate
• tert-butyl N-[5-methoxy-2-(2,2,2-trifluoro-1-hydroxyethyl)phenyl]carbamate
• EN300-1890961
• 2229563-22-6

• Inchi： 1S/C14H18F3NO4/c1-13(2,3)22-12(20)18-10-7-8(21-4)5-6-9(10)11(19)14(15,16)17/h5-7,11,19H,1-4H3,(H,18,20)
• InChI Key： GMIVOXPRNRAEII-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=CC=1NC(=O)OC(C)(C)C)OC)O)(F)F

Computed Properties

• Exact Mass: 321.11879254g/mol
• Monoisotopic Mass: 321.11879254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-5-methoxy-2-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate

tert-butyl N-5-methoxy-2-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-5-methoxy-2-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate (CAS No. 637487-84-8) is a highly specialized organic compound with significant applications in the field of pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which includes a tert-butyl group, a methoxy substituent, and a trifluoroethyl group. These functional groups contribute to its versatile chemical properties and reactivity.

Recent studies have highlighted the potential of this compound in the development of novel drug delivery systems. The trifluoroethyl group is known for its lipophilic properties, which enhance the compound's ability to penetrate biological membranes. This makes it an attractive candidate for targeted drug delivery applications. Furthermore, the methoxy group plays a crucial role in modulating the compound's solubility and stability under various physiological conditions.

One of the most promising areas of research involving this compound is its application in the synthesis of advanced agrochemicals. The tert-butyl group provides excellent thermal stability, which is essential for agricultural products that are exposed to varying environmental conditions. Additionally, the hydroxyethyl group contributes to the compound's ability to form hydrogen bonds, enhancing its compatibility with polar solvents and biological systems.

Recent advancements in synthetic chemistry have enabled the efficient production of this compound through a combination of nucleophilic substitution and carbamate formation reactions. These methods not only improve yield but also reduce production costs, making it more accessible for large-scale applications.

In terms of environmental impact, studies have shown that this compound exhibits low toxicity and biodegradability under controlled conditions. This aligns with current global efforts to develop eco-friendly chemical products that minimize harm to ecosystems.

The versatility of tert-butyl N-5-methoxy-2-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate is further demonstrated by its use as an intermediate in the synthesis of more complex molecules. Its ability to undergo multiple functional group transformations makes it a valuable building block in organic synthesis.

Looking ahead, ongoing research is focused on optimizing the compound's properties for specific applications. For instance, modifications to the methoxy group are being explored to enhance its bioavailability in pharmaceutical formulations. Similarly, adjustments to the trifluoroethyl group are being investigated to improve its efficacy in agrochemical applications.

In conclusion, tert-butyl N-5-methoxy-2-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate stands out as a multifaceted compound with immense potential across various industries. Its unique structure and functional groups make it a cornerstone in modern chemical research and development.